Cas no 117506-37-3 (2(1H)-Pyridinone, 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]-)
117506-37-3 structure
Product Name:2(1H)-Pyridinone, 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]-
CAS No:117506-37-3
MF:C10H16N2O2
MW:196.246242523193
CID:1207099
PubChem ID:11275604
Update Time:2025-04-20
2(1H)-Pyridinone, 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]-
- 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]pyridin-2-one
- SCHEMBL4811212
- DTXSID70460854
- 117506-37-3
-
- Inchi: 1S/C10H16N2O2/c1-8-6-9(13)12(10(14)7-8)5-3-4-11-2/h6-7,11,13H,3-5H2,1-2H3
- InChI Key: BZGCMEUPQFGUPK-UHFFFAOYSA-N
- SMILES: OC1=CC(C)=CC(N1CCCNC)=O
Computed Properties
- Exact Mass: 196.12128
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.57
2(1H)-Pyridinone, 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
117506-37-3 (2(1H)-Pyridinone, 6-hydroxy-4-methyl-1-[3-(methylamino)propyl]-) Related Products
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